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Compound of Interest

Compound Name: 2-Hydroxybutanenitrile

Cat. No.: B1294457

Essential Safety and Handling Guide for 2-
Hydroxybutanenitrile

This guide provides immediate and essential safety protocols, operational plans, and disposal
procedures for the handling of 2-Hydroxybutanenitrile (CAS No. 4476-02-2). It is intended for
researchers, scientists, and drug development professionals to ensure a safe laboratory
environment and regulatory compliance.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative and identifying information
for 2-Hydroxybutanenitrile.
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Property Value Source
CAS Number 4476-02-2 [1]
Molecular Formula C4H7NO [2]
Molecular Weight 85.11 g/mol [3]
Density 0.962 g/mL at 20°C [4]

H301: Toxic if swallowedH310:
Fatal in contact with skinH330:

GHS Hazard Statements o ) [1]
Fatal if inhaledH400: Very toxic

to aquatic life

Personal Protective Equipment (PPE)

Strict adherence to the following personal protective equipment is mandatory to minimize
exposure and ensure personal safety when handling 2-Hydroxybutanenitrile.

o Eye and Face Protection: Chemical safety goggles that conform to EN 166 (EU) or NIOSH
(US) standards are required.[5] If there is a significant risk of splashing, a full-face shield
should be used in addition to goggles.[5][6]

e Skin Protection:

o Gloves: Wear chemical-resistant, powder-free gloves (e.g., nitrile rubber).[5][6] Gloves
should have long cuffs to be placed over the lab coat sleeves.[6] Contaminated gloves
must be changed immediately.[5] It is recommended to change gloves every 30 to 60
minutes during prolonged handling.[6]

o Lab Coat: A fully buttoned lab coat is required to protect against skin contact.[5]

o Footwear: Closed-toe, chemical-resistant safety footwear that covers the entire foot is
mandatory in areas where chemicals are handled.[7]

o Respiratory Protection: All handling of 2-Hydroxybutanenitrile that may generate vapors or
aerosols must be conducted in a well-ventilated area, preferably within a certified chemical
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fume hood.[5][8] If ventilation is inadequate or if exposure limits are exceeded, a NIOSH-
approved full-face respirator with an appropriate chemical cartridge is required.[8][9]

Procedural Guidance: From Handling to Disposal

The following sections provide step-by-step instructions for the safe handling and disposal of 2-

Hydroxybutanenitrile.

Safe Handling and Operational Plan

Engineering Controls: Always handle 2-Hydroxybutanenitrile in a well-ventilated area, with
a chemical fume hood being the preferred engineering control.[5][8] Ensure that safety
showers and eyewash stations are readily accessible and have been tested.[10]

Pre-Handling: Before use, carefully inspect the container for any damage or leaks. Read the
Safety Data Sheet (SDS) thoroughly.

Handling: Avoid all direct contact with the skin, eyes, and clothing.[5] Do not breathe vapors
or mists.[8] Use non-sparking tools to prevent ignition sources.[8]

Hygiene: Do not eat, drink, or smoke in the laboratory or areas where chemicals are
handled.[5][8] Wash hands thoroughly with soap and water after handling is complete.[5][8]

Storage: Store the chemical in a tightly closed, original container in a cool, dry, and well-
ventilated area.[5] Keep it away from incompatible materials such as strong oxidizing agents.

[5]

Waste Disposal Plan

The disposal of 2-Hydroxybutanenitrile must be managed as hazardous waste due to its
toxicity.[11]

Waste Identification and Segregation:

o Classify all materials contaminated with 2-Hydroxybutanenitrile as hazardous chemical
waste.[10]
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o Do not mix this waste with other waste streams unless explicitly permitted by your
institution's Environmental Health and Safety (EHS) department.[10]

o Waste Collection and Containment:

o Solid Waste: Collect any contaminated lab supplies (e.g., gloves, pipette tips, weigh boats)
in a dedicated, leak-proof, and clearly labeled solid hazardous waste container.[11]

o Liquid Waste: If 2-Hydroxybutanenitrile is in a solution, collect it in a separate,
compatible, and clearly labeled liquid hazardous waste container.[11]

o Keep waste containers securely closed at all times, except when adding waste.[10][12] Do
not fill containers beyond 90% of their capacity.[12]

e Labeling:
o Clearly label all waste containers with "Hazardous Waste."[10]

o lIdentify the contents as "2-Hydroxybutanenitrile Waste" and include the CAS number
(4476-02-2).[10]

e Disposal of Empty Containers:

[¢]

Empty containers should be treated as hazardous waste.[11]

[e]

Triple-rinse the container with a suitable solvent (e.g., acetone).[11]

[e]

Collect the rinsate and dispose of it as hazardous liquid waste.[11]

o

After rinsing, deface the original label and dispose of the container according to your
institution's guidelines for non-hazardous lab materials.[11]

» Final Disposal:

o Contact your institution's EHS department or a licensed hazardous waste disposal
company to schedule a pickup.[10][11]

o Do not attempt to dispose of this chemical down the drain or in regular trash.[11]
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Emergency Procedures

In the event of an exposure, follow these first-aid measures immediately and report all incidents
to your supervisor.

Exposure Route Immediate Action

Immediately take off all contaminated clothing.

) [8] Wash the affected area with plenty of soap
Skin Contact )

and water for at least 15 minutes.[9][13] Seek

immediate medical attention.[8]

Immediately flush the eyes with large amounts

of water for at least 15 minutes, holding the
Eye Contact eyelids open.[8][13] Remove contact lenses if

present and easy to do so0.[9][13] Seek

immediate medical attention.[8]

Move the person to fresh air.[8] If breathing has
stopped or is difficult, provide artificial

Inhalation respiration or oxygen.[8] Do not use mouth-to-
mouth resuscitation.[8] Seek immediate medical

attention.[8]

Rinse the mouth thoroughly with water.[8] Do
not induce vomiting.[8][14] Never give anything
Ingestion by mouth to an unconscious person.[8][14] Call

a doctor or Poison Control Center immediately.

[8]

Operational Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling and disposal of 2-
Hydroxybutanenitrile.
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Caption: Workflow for handling and disposal of 2-Hydroxybutanenitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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